Cas no 2034384-44-4 ((4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(1H-indol-2-yl)methanone)

• Product Name: (4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(1H-indol-2-yl)methanone
• CAS No: 2034384-44-4
• MF: C₁₉H₁₈N₈O
• MW: 374.399221897125
• CID: 5908091
• PubChem ID: 121145959
• Update Time: 2025-05-26

(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(1H-indol-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• F6458-0203
• AKOS032457250
• 2034384-44-4
• (4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(1H-indol-2-yl)methanone
• 1H-indol-2-yl-[4-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl]methanone
• 2-{4-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperazine-1-carbonyl}-1H-indole

• Inchi： 1S/C19H18N8O/c28-19(16-11-14-3-1-2-4-15(14)22-16)26-9-7-25(8-10-26)17-5-6-18(24-23-17)27-13-20-12-21-27/h1-6,11-13,22H,7-10H2
• InChI Key： HPWMLDIMNLKTBR-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2C=CC=CC=2N1)N1CCN(C2=CC=C(N3C=NC=N3)N=N2)CC1

Computed Properties

• Exact Mass: 374.16035723g/mol
• Monoisotopic Mass: 374.16035723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 95.8Ų

Additional information on (4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(1H-indol-2-yl)methanone

Introduction to (4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(1H-indol-2-yl)methanone and Its Significance in Modern Chemical Biology

(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(1H-indol-2-yl)methanone, with the CAS number 2034384-44-4, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This molecule belongs to a class of heterocyclic compounds that are widely studied for their pharmacological properties. The presence of multiple functional groups, including a piperazine ring, a pyridazine ring, and an indole moiety, makes this compound a versatile scaffold for drug discovery and development.

The piperazine moiety is particularly noteworthy as it is commonly found in many pharmacologically active agents. Piperazine derivatives are known for their ability to interact with various biological targets, including enzymes and receptors, which makes them valuable in the design of therapeutic molecules. In contrast, the pyridazine ring contributes to the molecule's overall stability and reactivity, allowing for further functionalization and derivatization. The indole group, on the other hand, is well-known for its role in various biological processes and has been extensively studied for its potential in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with biological targets more effectively. These studies have highlighted the potential of (4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(1H-indol-2-yl)methanone as a lead compound for developing new drugs. For instance, computational studies have suggested that this molecule may interact with enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation.

In vitro studies have also provided valuable insights into the biological activity of this compound. Preliminary experiments have shown that it exhibits inhibitory effects on certain enzymes that are overexpressed in tumor cells. This finding is particularly promising given the growing interest in developing targeted therapies for cancer. Additionally, the compound has shown potential in modulating inflammatory pathways, which could make it useful in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of (4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(1H-indol-2-yl)methanone involves multiple steps that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 6-(1H-indol-2-yloxy)pyridazine and 4-(6-(1H-pyrazol-l -yl)pyridazin-l yl)piperazine. These intermediates are then coupled using appropriate coupling reagents to form the final product. The use of modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, has significantly improved the efficiency and scalability of this synthesis.

The pharmacokinetic properties of (4-(6-(lH-l ,2 ,4 -triazol-l -yl)pyridazin -3 -y l)piperazin -l y l)(l H-ind ol -2 -y l)meth an one are also important considerations in its development as a therapeutic agent. Studies have shown that this compound exhibits good solubility in both water and organic solvents, which facilitates its formulation into various dosage forms. Additionally , preliminary toxicology studies have indicated that it is well-tolerated at moderate doses , suggesting its potential for safe use in humans.

The future directions for research on (4-(6-(l H-l ,2 ,4 -triazol-l -yl)pyridazin -3 -y l)piperazin -l y l)(l H-ind ol -2 -y l)meth an one are numerous . Further investigation into its mechanism of action will be crucial in understanding how it interacts with biological targets and exerts its effects . Additionally , exploring derivative compounds through structural modifications may lead to enhanced potency and selectivity . Collaborative efforts between synthetic chemists , biochemists , and pharmacologists will be essential in translating these findings into clinical applications.

In conclusion , (4-(6((l H-l ,2 ,4 -triaz ol-l -yl)pyrid azin e)-3-y l)piper azin e)-l y l)(l H-ind ol-l y lmeth an one (CAS no . 203438 44 44 ) is a promising compoun d with significant potential i n the f ield o f c hemical b iology . Its unique structural features and demonstrated biological activities make it an attractive candidate for further development as a therapeutic agent . With continued research and innovation , this compound has the potential to contribute to advancements i n medicine and improve patient outcomes.